1-(4-chlorophenyl)-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-5-oxopyrrolidine-3-carboxamide
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Overview
Description
The compound “1-(4-chlorophenyl)-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-5-oxopyrrolidine-3-carboxamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. It also has a tetrazole ring, which is a five-membered ring containing four nitrogen atoms and one carbon atom .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the pyrrolidine ring and the tetrazole ring separately. The two rings would then be connected via an amide bond, formed by a reaction between a carboxylic acid (or its derivative) and an amine .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyrrolidine and tetrazole rings, as well as the amide linkage connecting them. The presence of the chloro and fluoro substituents on the phenyl rings would also be a notable feature .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar amide bond and the aromatic rings could impact its solubility, while the presence of the chloro and fluoro substituents could affect its reactivity .Scientific Research Applications
Molecular Interaction and Pharmacophore Modeling
Research into compounds with similar chemical structures often focuses on their molecular interactions with biological targets. For instance, studies have demonstrated the conformational analysis of certain antagonists through computational methods, providing insights into their binding interactions with cannabinoid receptors. Such analysis can be crucial for designing drugs with improved specificity and efficacy (J. Shim et al., 2002).
Synthesis and Characterization
The synthesis and characterization of novel compounds are foundational aspects of chemical research. For example, the development of new synthesis methods for tetrazol-thiophene-carboxamides and their antimicrobial evaluation highlights the importance of synthetic chemistry in discovering potential therapeutic agents (Sailaja Rani Talupur et al., 2021).
Anticonvulsant Properties
The study of anticonvulsant properties in compounds with chlorophenyl groups has been reported, where the crystal structures and hydrogen bonding patterns of enaminones were analyzed to understand their pharmacological activity (M. Kubicki et al., 2000).
Material Science Applications
Compounds with complex chemical structures also find applications in material science, such as in the synthesis of aromatic polyamides with specific functional groups for high-performance materials. These materials are characterized by their solubility, thermal stability, and mechanical properties, which can be tailored for various industrial applications (S. Hsiao et al., 1999).
Antimicrobial and Antitumor Activities
The exploration of antimicrobial and antitumor activities in compounds containing chlorophenyl and fluorophenyl groups is a significant area of research. Studies focusing on the synthesis of compounds with potential biological activity can lead to the development of new therapeutic agents with enhanced potency and selectivity (N. Desai et al., 2011).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
1-(4-chlorophenyl)-N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClFN6O2/c20-13-1-5-15(6-2-13)26-11-12(9-18(26)28)19(29)22-10-17-23-24-25-27(17)16-7-3-14(21)4-8-16/h1-8,12H,9-11H2,(H,22,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJQSTGNKNZVTCK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C(=O)NCC3=NN=NN3C4=CC=C(C=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClFN6O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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